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Compound of Interest

Compound Name:
Ciprofloxacin beta-D-glucuronide-

d8

Cat. No.: B12422430

Get Quote

Executive Summary
Deuterated Ciprofloxacin

-D-Glucuronide (Ciprofloxacin-d8 Acyl-Glucuronide) is the phase II conjugated metabolite of the
fluoroquinolone antibiotic ciprofloxacin, isotopically labeled with eight deuterium atoms on the
piperazine ring.[1]

This molecule serves two critical functions in drug development:

Bioanalytical Internal Standard (IS): It provides a matrix-matched reference for quantifying

ciprofloxacin glucuronides in plasma/urine via LC-MS/MS, compensating for ion suppression

and extraction variability.[1]

Mechanistic Probe: It aids in studying the reactive potential of acyl glucuronides (AG), which

are implicated in idiosyncratic drug toxicity (IDT) through protein covalent binding.[1]

Chemical Identity & Structural Elucidation[1]
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The metabolite is characterized by three distinct structural domains: the fluoroquinolone core,

the deuterated piperazine ring, and the glucuronic acid moiety.

Structural Specifications
Chemical Name: 1-cyclopropyl-6-fluoro-4-oxo-7-(piperazin-1-yl-2,2,3,3,5,5,6,6-d8)-1,4-

dihydroquinoline-3-carboxylic acid

-D-glucuronide.[1]

Molecular Formula:

[1]

Molecular Weight: 515.51 g/mol (Calculated based on

H isotope mass).[1]

Exact Mass: ~515.22 (varies slightly by specific isotope abundance).[1]

Detailed Topology
The structure is defined by the specific regiochemistry of the glucuronidation and deuteration

sites.

The Deuterated Piperazine Ring (

H

):

The eight hydrogen atoms on the piperazine ring (positions 2, 3, 5, and 6) are replaced by

deuterium (

H).[1]

Function: This heavy labeling (+8 Da shift) ensures the metabolite is mass-resolved from

the natural isotope (

) while retaining identical chromatographic behavior (co-elution).[1]
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Stability: The C-D bonds are chemically stable and non-exchangeable under physiological

conditions, unlike acidic protons.

The Acyl Glucuronide Linkage:

Site: The glucuronic acid is attached via an ester bond to the C-3 carboxylic acid of the

quinolone core.

Configuration: The linkage is strictly

-anomeric (1-O-

-acyl).

Reactivity: As an acyl glucuronide, this ester bond is susceptible to hydrolysis (back to

parent) and intramolecular acyl migration, a key attribute for stability testing.[1]

Structural Visualization
The following diagram illustrates the connectivity of the deuterated metabolite.
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Caption: Structural connectivity of Ciprofloxacin-d8 Acyl-Glucuronide, highlighting the d8-

piperazine and the labile acyl-glucuronide ester bond.

Biosynthetic & Synthetic Pathways[1]
Production of this metabolite for research typically follows one of two routes: enzymatic

synthesis (biocatalysis) or chemical synthesis.[1]

Enzymatic Synthesis (Microsomal)
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This method mimics human metabolism to produce the authentic biological isomer.

Reagents: Ciprofloxacin-d8 (Substrate), Liver Microsomes (Human/Rat), UDP-Glucuronic

Acid (Cofactor), Alamethicin (Pore-forming agent).[1]

Mechanism: UGT enzymes (specifically UGT1A1, 1A3, 1A9) catalyze the transfer of

glucuronic acid to the carboxyl group.

Yield: Generally low; requires extensive purification.[1]

Chemical Synthesis (Scalable)
Preferred for generating milligram/gram quantities of reference standards.[1]

Protection: The secondary amine of Ciprofloxacin-d8 is protected (e.g., with Boc or Cbz) to

prevent N-glucuronidation.[1]

Coupling: The C-3 carboxylic acid is activated and coupled with a protected glucuronic acid

donor (e.g., acetobromo-

-D-glucuronic acid methyl ester) using a silver catalyst (Koenigs-Knorr reaction) or imidate
chemistry.[1]

Deprotection: Sequential removal of sugar protecting groups and the amine protecting group

yields the final zwitterionic metabolite.

Analytical Characterization (LC-MS/MS)
Accurate identification relies on specific mass transitions and fragmentation patterns.[1][2]

Mass Spectrometry Profile
Ionization Mode: Positive Electrospray Ionization (ESI+).[1]

Precursor Ion (

): m/z 516.2 (approx).[1]

Calculation: Ciprofloxacin (332) + d8 (8) + Glucuronide (176) = 516.[1]
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Key Transitions (MRM):

Transition
Type

Precursor
(m/z)

Product (m/z) Loss (Da)
Structural
Interpretation

Quantifier 516.2 340.2 176

Neutral loss of

glucuronic acid

moiety.[1]

Qualifier 1 516.2 322.2 194

Loss of

Glucuronide + H

O (dehydration of

parent).[1]

Qualifier 2 516.2 296.2 220

Loss of

Glucuronide +

CO

(decarboxylation)

.[1]

Fragmentation Pathway
The fragmentation is dominated by the cleavage of the labile ester bond, releasing the

protonated aglycone (Ciprofloxacin-d8).
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Caption: MS/MS fragmentation pathway showing the primary neutral loss of the glucuronide

moiety to yield the deuterated parent ion.

Stability & Handling (Critical Protocol)
Acyl glucuronides are chemically unstable.[1] Strict handling protocols are required to prevent

acyl migration (isomerization) or hydrolysis.[1]

Acyl Migration
Under physiological pH (7.4) or basic conditions, the acyl group migrates from the 1-position to

the 2-, 3-, and 4-positions of the glucuronic acid.

Impact: Migrated isomers may not co-elute with the 1-

isomer and may have different MS responses.

Control: Keep samples acidic (pH < 4.0) during extraction and storage.[1]

Handling Protocol
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Solvent: Dissolve stock in 1:1 Acetonitrile:Water with 0.1% Formic Acid.

Temperature: Store stock solutions at -80°C.

Processing: Perform all sample preparations on wet ice. Use acidified buffers for LC mobile

phases.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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